![molecular formula C7H15ClFNO B6277524 N-(2-fluoroethyl)oxan-4-amine hydrochloride CAS No. 2763759-19-7](/img/no-structure.png)
N-(2-fluoroethyl)oxan-4-amine hydrochloride
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Overview
Description
N-(2-Fluoroethyl)oxan-4-amine hydrochloride (FEOH) is an organic compound that is used in a variety of scientific research applications. The compound is a derivative of oxan-4-amine, a compound with a variety of uses in organic chemistry. FEOH is notable for its ability to act as a catalyst in a variety of reactions, as well as its ability to form stable complexes with metal ions. This makes FEOH an ideal choice for a wide range of synthetic and analytical applications.
Scientific Research Applications
N-(2-fluoroethyl)oxan-4-amine hydrochloride is used in a variety of scientific research applications. It is used as a catalyst in the synthesis of a variety of organic compounds, such as heterocycles and polymers. This compound is also used in the synthesis of pharmaceuticals and agrochemicals, as well as in the synthesis of materials for use in electronics and optics. Additionally, this compound is used as a ligand in the synthesis of metal complexes, as well as a reagent in the determination of trace metals.
Mechanism of Action
N-(2-fluoroethyl)oxan-4-amine hydrochloride acts as a catalyst in a variety of reactions due to its ability to form stable complexes with metal ions. This allows the compound to act as a Lewis acid, which facilitates the breaking of bonds and the formation of new bonds in the reaction. Additionally, this compound can act as a Lewis base, which facilitates the formation of complexes with metal ions.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters. Additionally, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
N-(2-fluoroethyl)oxan-4-amine hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive, easy to synthesize, and has a low toxicity. Additionally, this compound is highly soluble in a variety of solvents, making it easy to use in a variety of reactions. However, this compound also has some limitations. It is sensitive to air and light, and can decompose in the presence of water. Additionally, this compound can be difficult to purify, and can produce unwanted by-products in certain reactions.
Future Directions
N-(2-fluoroethyl)oxan-4-amine hydrochloride has a variety of potential future applications. It could be used in the development of new pharmaceuticals, agrochemicals, and materials for use in electronics and optics. Additionally, this compound could be used in the development of new catalysts, as well as in the determination of trace metals. Finally, this compound could be used in the development of new drugs and treatments for a variety of diseases and disorders.
Synthesis Methods
N-(2-fluoroethyl)oxan-4-amine hydrochloride can be synthesized through a variety of methods. The most common method involves the reaction of 2-fluoroethanol with oxalyl chloride in the presence of a base, such as triethylamine. This reaction produces N-(2-fluoroethyl)oxalyl chloride, which can then be reacted with ammonia to form this compound. Other methods for the synthesis of this compound include the reaction of 2-fluoropropanal with oxalyl chloride, as well as the reaction of 2-fluoropropionic acid with oxalyl chloride.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-fluoroethyl)oxan-4-amine hydrochloride involves the reaction of 2-fluoroethanol with oxan-4-one to form N-(2-fluoroethyl)oxan-4-amine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-fluoroethanol", "oxan-4-one", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-fluoroethanol is reacted with oxan-4-one in the presence of a base catalyst such as potassium carbonate to form N-(2-fluoroethyl)oxan-4-amine.", "Step 2: The resulting N-(2-fluoroethyl)oxan-4-amine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 3: The product is isolated and purified through techniques such as filtration, crystallization, and drying." ] } | |
CAS RN |
2763759-19-7 |
Molecular Formula |
C7H15ClFNO |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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